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Compound of Interest

Compound Name: 4-Methoxy-2-naphthylamine

Cat. No.: B556539

This technical guide provides a comprehensive overview of the molecular structure,
physicochemical properties, and synthesis of 4-Methoxy-2-naphthylamine. The information is
tailored for researchers, scientists, and professionals involved in drug development and organic
synthesis.

Core Data Summary

The key quantitative data for 4-Methoxy-2-naphthylamine are summarized in the table below
for easy reference and comparison.
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Property Value Reference(s)

Molecular Formula C11H11NO [1112113114]

Molecular Weight 173.21 g/mol [21[31[4]

CAS Number 2764-95-6 [2113114]

Appearance White to pinkish solid powder [3]

Melting Point 57.5-58.5 °C

Boiling Point 352.9 £ 15.0 °C (Predicted)

Density 1.156 + 0.06 g/cm3 (Predicted)

pKa 4.06 £ 0.10 (Predicted)

Purity >98% [2]

Storage Temperature -20°C [2]

SMILES String COclcc(N)cc2cececcl2 [2]
SFKZPTYRENGBTJ-

InChl Key

UHFFFAOYSA-N

[2]

Molecular Structure

The molecular structure of 4-Methoxy-2-naphthylamine consists of a naphthalene core

substituted with a methoxy group at the 4-position and an amine group at the 2-position.

Experimental Protocols
Synthesis of 4-Methoxy-2-naphthylamine via the

Bucherer Reaction

Molecular structure of 4-Methoxy-2-naphthylamine.

The primary method for the synthesis of 4-Methoxy-2-naphthylamine is the Bucherer

reaction, which involves the conversion of a naphthol to a naphthylamine in the presence of

ammonia and sodium bisulfite.[1]
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Materials and Reagents:

e 4-Methoxy-2-naphthol

o Ammonia (agueous solution)

e Sodium bisulfite

o Water

» Reaction vessel (autoclave or sealed pressure vessel)
e Heating and stirring apparatus

« Filtration apparatus

» Recrystallization solvent (e.g., ethanol)

Procedure:

o Reaction Setup: In a suitable pressure vessel, a mixture of 4-Methoxy-2-naphthol, an
agueous solution of ammonia, and sodium bisulfite is prepared.

e Heating: The vessel is sealed and heated to a temperature typically in the range of 150-
200°C with constant stirring. The reaction is allowed to proceed for several hours.

o Cooling and Isolation: After the reaction is complete, the vessel is cooled to room
temperature. The solid product is then isolated by filtration.

 Purification: The crude 4-Methoxy-2-naphthylamine is purified by washing with water to
remove any remaining inorganic salts. Further purification can be achieved by
recrystallization from a suitable solvent, such as ethanol, to yield the final product.

The workflow for this synthesis is illustrated in the diagram below.
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Reaction Preparation Synthesis Workup and Purification

Combine 4-Methoxy-2-naphthol N N - "
: A iy Heat and stir > Cool to > Filter to isolate . Recrystallize from >
Start Ammqnla, and Sodium Bisulfite (150-200°C) room temperature crude product Wash with water a suitable solvent End
in a pressure vessel

Click to download full resolution via product page
Workflow for the synthesis of 4-Methoxy-2-naphthylamine.

Biological and Chemical Significance

4-Methoxy-2-naphthylamine serves as a versatile intermediate in the synthesis of various
organic compounds. It is particularly noted for its application in the production of azo dyes,
where its chemical structure contributes to the color and stability of the final products. In the
pharmaceutical and agrochemical industries, it is utilized as a building block for more complex
molecules.[1]

While it is a precursor for compounds that may target specific biological pathways, there is
limited direct evidence in the reviewed literature of 4-Methoxy-2-naphthylamine itself being a
key component in signaling pathways. Its primary role documented is that of a synthetic
intermediate. Research has also explored its use as a reagent in analytical chemistry, for
instance, in the fluorometric assay for dipeptidyl peptidase IV.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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